2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-methoxy-1H-indol-3-yl)propanoic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-methoxy-1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C27H24N2O5/c1-33-17-10-11-24-22(13-17)16(14-28-24)12-25(26(30)31)29-27(32)34-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-11,13-14,23,25,28H,12,15H2,1H3,(H,29,32)(H,30,31)
• InChI Key: LOSXXKTXEHICBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C2CC(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C27H24N2O5
• DSSTOX Substance ID: DTXSID801201645
• Molecular Weight: 456.5 g/mol
• CAS No.: 138775-54-9

Description

2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-methoxy-1H-indol-3-yl)propanoic acid is a useful research compound. Its molecular formula is C27H24N2O5 and its molecular weight is 456.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Peptide Synthesis

Research has demonstrated the utility of Fmoc (9H-fluoren-9-ylmethoxycarbonyl)-protected amino acids, a class to which our compound of interest belongs, in the synthesis of peptides. The Fmoc group is a common protective group used in solid-phase peptide synthesis due to its stability under basic conditions and its ease of removal under mildly acidic conditions. For example, the preparation of new N-Fmoc-protected β2-homoamino acids for solid-phase syntheses of β-peptides was described, showcasing the compound's significance in peptide engineering and design (R. Šebesta & D. Seebach, 2003).

Material Science and Self-Assembly

The compound has also been found to contribute to the study of self-assembled structures. Fmoc-modified amino acids, including those related to our compound, can form various self-assembled structures under different conditions. These structures have potential applications in nanotechnology and material science. For instance, the self-assembling properties of Fmoc-modified aliphatic amino acids were studied, revealing the ability to form complex structures like flower-like and tube-like morphologies (Nidhi Gour et al., 2021).

Advanced Chemical Synthesis

Additionally, the compound plays a role in the synthesis of differentially protected azatryptophan derivatives, highlighting its utility in creating novel amino acid derivatives for various biochemical applications. This synthesis approach leverages the protective properties of the Fmoc group for the development of unnatural amino acids, which are crucial in peptide-based drug discovery (R. Nimje et al., 2020).

Mechanism of Action

Target of Action

Fmoc-5-methoxy-DL-tryptophan, also known as N-Fmoc-5-methoxy-DL-tryptophan or 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-methoxy-1H-indol-3-yl)propanoic acid, is primarily used in peptide synthesis . The compound’s primary targets are the amino groups of peptides, which it protects during the synthesis process .

Mode of Action

The compound operates by protecting the amino groups of peptides during synthesis . The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) . The Fmoc group is base-labile and is rapidly removed by base . Piperidine is usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate .

Biochemical Pathways

The compound plays a crucial role in the biochemical pathway of peptide synthesis . It protects the amino groups during the synthesis process, allowing for the successful formation of peptide bonds .

Pharmacokinetics

Its adme properties would likely be influenced by factors such as its molecular weight (45649) and its solid form .

Result of Action

The result of the compound’s action is the successful synthesis of peptides with protected amino groups . This allows for the formation of peptide bonds without interference from reactions at the amino groups .